Cas no 1396892-67-3 ((E)-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl-2-phenylethene-1-sulfonamide)

• Product Name: (E)-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl-2-phenylethene-1-sulfonamide
• CAS No: 1396892-67-3
• MF: C₂₁H₂₅N₃O₂S
• MW: 383.507103681564
• CID: 6329545
• PubChem ID: 71780343
• Update Time: 2025-10-21

(E)-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl-2-phenylethene-1-sulfonamide
• (E)-N-[2-(dimethylamino)-2-(1-methylindol-3-yl)ethyl]-2-phenylethenesulfonamide
• F5477-0398
• VU0644131-1
• AKOS024509668
• (E)-N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)-2-phenylethenesulfonamide
• 1396892-67-3
• (E)-N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]-2-phenylethene-1-sulfonamide

• Inchi： 1S/C21H25N3O2S/c1-23(2)21(19-16-24(3)20-12-8-7-11-18(19)20)15-22-27(25,26)14-13-17-9-5-4-6-10-17/h4-14,16,21-22H,15H2,1-3H3/b14-13+
• InChI Key： JIPHYEMZDIUOMH-BUHFOSPRSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCC(C1=CN(C)C2C=CC=CC1=2)N(C)C)(=O)=O

Computed Properties

• Exact Mass: 383.16674822g/mol
• Monoisotopic Mass: 383.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.7Ų

Additional information on (E)-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl-2-phenylethene-1-sulfonamide

Compound CAS No. 1396892-67-3: (E)-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl-2-phenylethene-1-sulfonamide

The compound with CAS No. 1396892-67-3, known as (E)-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl-2-phenylethene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a dimethylamino group, a 1-methylindole moiety, and a phenylethene (styrene) unit, all connected through a sulfonamide functional group. The E configuration of the double bond in the phenylethene unit adds to its structural complexity and potential for stereochemical interactions.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug design due to their ability to act as inhibitors of various enzymes and receptors. The presence of the indole ring in this molecule suggests potential bioactivity, as indole derivatives are known for their role in modulating cellular processes such as signal transduction and apoptosis. The dimethylamino group further enhances the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, which are critical for its pharmacological activity.

Research into compounds like (E)-N-2-(dimethylamino)-2-(1-methylindolyl)ethylphenylethene sulfonamide has focused on their potential as anticancer agents. Preclinical studies have demonstrated that such molecules can inhibit key enzymes involved in tumor growth and metastasis. For instance, the indole moiety has been shown to interact with specific protein targets, leading to the suppression of oncogenic pathways. Additionally, the sulfonamide group provides a scaffold for further chemical modifications, allowing researchers to optimize the compound's bioavailability and efficacy.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The formation of the sulfonamide bond typically requires careful control of reaction conditions to ensure high yields and purity. Researchers have also explored alternative routes using microwave-assisted synthesis or enzymatic catalysis to streamline the production process and reduce environmental impact.

In terms of toxicity and safety profiles, preliminary studies indicate that this compound exhibits low acute toxicity in animal models. However, further investigations are required to assess its long-term effects and potential for off-target interactions. Regulatory agencies emphasize the importance of thorough toxicological evaluations before any compound can be considered for clinical trials.

From an environmental perspective, the degradation pathways of this compound are currently under investigation. Understanding its biodegradability is crucial for assessing its ecological footprint and ensuring sustainable practices in its production and use. Researchers are exploring methods to enhance the compound's environmental compatibility through green chemistry approaches.

In conclusion, (E)-N-2-(dimethylamino)-2-(1-methylindolyl)ethylphenylethene sulfonamide represents a promising candidate for advanced drug development due to its unique structure and potential bioactivity. Continued research into its synthesis, pharmacokinetics, and therapeutic applications will be essential for unlocking its full potential in the field of medicinal chemistry.